Cas no 1227583-50-7 (6-Chloro-3-(pyridin-3-yl)picolinaldehyde)

• Product Name: 6-Chloro-3-(pyridin-3-yl)picolinaldehyde
• CAS No: 1227583-50-7
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 4914583
• Update Time: 2025-05-21

6-Chloro-3-(pyridin-3-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(pyridin-3-yl)picolinaldehyde
• 6-Chloro-3-(pyridin-3-yl)picolinaldehyde

• Inchi： 1S/C11H7ClN2O/c12-11-4-3-9(10(7-15)14-11)8-2-1-5-13-6-8/h1-7H
• InChI Key： KRPXKKYLKHXRJG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=O)=N1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 2.2
• Topological Polar Surface Area: 42.8

Additional information on 6-Chloro-3-(pyridin-3-yl)picolinaldehyde

Research Brief on 6-Chloro-3-(pyridin-3-yl)picolinaldehyde (CAS: 1227583-50-7): Recent Advances and Applications

6-Chloro-3-(pyridin-3-yl)picolinaldehyde (CAS: 1227583-50-7) has emerged as a key intermediate in medicinal chemistry and drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its structural versatility and potential applications in targeting various disease pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and emerging applications in pharmaceutical development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for Bruton's tyrosine kinase (BTK) inhibitors. Researchers successfully incorporated 6-Chloro-3-(pyridin-3-yl)picolinaldehyde into novel heterocyclic scaffolds, achieving significant improvements in both potency (IC50 values in the low nanomolar range) and selectivity profiles against off-target kinases. The aldehyde functionality proved particularly valuable for subsequent derivatization through reductive amination and other key transformations.

New synthetic methodologies for 6-Chloro-3-(pyridin-3-yl)picolinaldehyde have been developed to address previous challenges in scalability and purity. A recent patent application (WO2023056342) describes an improved palladium-catalyzed cross-coupling approach that achieves >90% yield with excellent regioselectivity. This advancement is particularly significant for industrial-scale production, as it reduces the formation of problematic byproducts that were common in earlier synthetic routes.

Structural-activity relationship (SAR) studies have revealed that the pyridine-picolinaldehyde core contributes to enhanced blood-brain barrier permeability in CNS-targeted compounds. Several research groups are exploring this property in the development of neurodegenerative disease therapeutics, with promising preliminary results in animal models of Parkinson's disease and multiple sclerosis. The chloro substituent at the 6-position appears to play a crucial role in maintaining optimal lipophilicity for CNS penetration while minimizing metabolic instability.

Emerging applications extend beyond small molecule therapeutics. A 2024 publication in ACS Chemical Biology reported the successful incorporation of 6-Chloro-3-(pyridin-3-yl)picolinaldehyde into PROTAC (proteolysis targeting chimera) molecules targeting estrogen receptor alpha. The compound's structural features facilitated optimal linker placement and E3 ligase recruitment, resulting in improved degradation efficiency compared to previous designs.

Ongoing research is exploring the compound's potential in radiopharmaceuticals, with particular interest in its ability to chelate various metal isotopes while maintaining favorable pharmacokinetic properties. Early-stage investigations suggest possible applications in both diagnostic imaging and targeted radiotherapy, though further optimization is needed to address current limitations in in vivo stability.

As the understanding of 6-Chloro-3-(pyridin-3-yl)picolinaldehyde's properties and applications continues to evolve, it is increasingly recognized as a valuable scaffold in medicinal chemistry. Future research directions likely include expanded structure-activity explorations, development of novel synthetic methodologies, and investigation of additional therapeutic applications across various disease areas.